Cas no 57450-62-1 (5,10,15,20-Tetrakis(4-butoxyphenyl)-Porphine)

5,10,15,20-Tetrakis(4-butoxyphenyl)-Porphine Properties

Names and Identifiers

• 5,10,15,20-Tetrakis(4-butoxyphenyl)-Porphine
• 5,10,15,20-tetrakis(4-butoxyphenyl)-21,22-dihydroporphyrin
• 5,10,15,20-tetrakis-(4-butoxy-phenyl)-21H,23H-porphine
• 5,10,15,20-tetrakis-(4-butoxy-phenyl)-porphyrin
• AC1NP3ZZ
• AK102908
• ANW-65289
• CTK8C0797
• meso-tetra(4-butoxyphenyl)porphyrin
• 5,10,15,20-tetrakis(4-butoxyphenyl)-21,23-dihydroporphyrin
• 57450-62-1
• AKOS016005086
• 5,10,15,20-tetra-(4-butoxyphenyl)porphine
• AG-690/12764397
• +Expand

• MDL： MFCD00302483
• InChIKey： ALIFKTXKRLSRSL-UHFFFAOYSA-N
• Inchi： InChI=1S/C60H62N4O4/c1-5-9-37-65-45-21-13-41(14-22-45)57-49-29-31-51(61-49)58(42-15-23-46(24-16-42)66-38-10-6-2)53-33-35-55(63-53)60(44-19-27-48(28-20-44)68-40-12-8-4)56-36-34-54(64-56)59(52-32-30-50(57)62-52)43-17-25-47(26-18-43)67-39-11-7-3/h13-36,61,64H,5-12,37-40H2,1-4H3
• SMILES： CCCCOC1=CC=C(C=C1)C2=C3C=CC(=C(C4=CC=C(C=C4)OCCCC)C5=NC(=C(C6=CC=C(C=C6)OCCCC)C7=CC=C(C(=C8C=CC2=N8)C9=CC=C(C=C9)OCCCC)N7)C=C5)N3

Computed Properties

• Exact Mass: 902.47746
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 20
• Monoisotopic Mass: 902.47710647g/mol
• Heavy Atom Count: 68
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.3
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• PSA: 89.46
• Refractive Index: 1.608
• Density: 1.151